3-(2,3-Difluorophenyl)pyrrolidin-3-ol

• Molecular Formula: C10H11F2NO
• Molecular Weight: 199.20 g/mol
• IUPAC Name: 3-(2,3-difluorophenyl)pyrrolidin-3-ol
• InChI: InChI=1S/C10H11F2NO/c11-8-3-1-2-7(9(8)12)10(14)4-5-13-6-10/h1-3,13-14H,4-6H2
• InChI Key: QLHSIBWRPVFBLB-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1(C2=C(C(=CC=C2)F)F)O

Description

3-(2,3-Difluorophenyl)pyrrolidin-3-ol is a useful research compound. Its molecular formula is C10H11F2NO and its molecular weight is 199.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Preparation according to preparation 4: (+)-1-benzyl-3-(2,3-difluorophenyl)pyrrolidin-3-ol (2.86 g, 9.88 mmol), ammonium formiate (1.25 g, 19.76 mmol), ethanol (50 mL) and palladium on carbon (130 mg). Refluxed for 90 min. Dichloromethane/methyl tert-butyl ether (1:1, 50 mL) was added and the mixture was filtrated through celite, the filtrate was evaporated and purified by flash column chromatography on silica gel (triethylamine/methanol, 0:1 to 1:4) to give the title compound (1.0 g). MS m/z (relative intensity, 70 eV) 199 (M+, bp), 141 (84), 113 (65), 127 (64), 63 (48).

Synthesis routes and methods II

Procedure details

Preparation according to Preparation 2: tert-butyl 3-(2,3-difluorophenyl)-3-hydroxy-pyrrolidin-1-carboxylate (1.72 g, 5.75 mmol), dichloromethane (3 mL) and trifluoroacetic acid (3 mL). Stirred for 3 h. Yield: 0.31 g. MS m/z (rel. intensity, 70 eV) 199 (M+, bp), 141 (87), 127 (60), 114 (38), 113 (63).